Cas no 313527-41-2 (2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine)

2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine is a fluorinated benzoxazole derivative with potential applications in pharmaceutical and materials research. The compound features a benzoxazole core substituted with a 3-fluorophenyl group at the 2-position and an amine functionality at the 5-position, offering a versatile scaffold for further chemical modifications. The fluorine substituent enhances metabolic stability and binding affinity in bioactive molecules, making it valuable for drug discovery. Its structural properties also suggest utility in optoelectronic materials due to the benzoxazole moiety's electron-transport characteristics. The amine group provides a reactive handle for conjugation or derivatization, facilitating its use in synthetic chemistry and molecular design.

2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine structure

313527-41-2 structure

Product Name:2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine

CAS No:313527-41-2

MF:C₁₃H₉FN₂O

MW:228.221766233444

MDL:MFCD00579117

CID:916495

PubChem ID:736010

Update Time:2025-10-29

2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 2-(3-FLUORO-PHENYL)-BENZOOXAZOL-5-YLAMINE
- AKOS000108410
- LS-09151
- DB-086709
- DTXSID801290377
- STK073518
- SR-01000508523
- 313527-41-2
- Oprea1_136574
- 2-(3-Fluorophenyl)-5-benzoxazolamine
- 2-(3-fluorophenyl)-1,3-benzoxazol-5-amine
- AB00540826
- SR-01000508523-1
- SCHEMBL2246990
- Oprea1_518011
- 2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine
- MDL： MFCD00579117
- Inchi： 1S/C13H9FN2O/c14-9-3-1-2-8(6-9)13-16-11-7-10(15)4-5-12(11)17-13/h1-7H,15H2
- InChI Key： BSZCWDQTALYLKJ-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)C1=NC2C=C(C=CC=2O1)N

Computed Properties

Exact Mass: 228.07000
Monoisotopic Mass: 228.06989108g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 52Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 372.4±22.0 °C at 760 mmHg
Flash Point: 179.0±22.3 °C
PSA: 52.05000
LogP: 3.79730
Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F590708-10mg	2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine	313527-41-2		10mg	$ 50.00	2022-06-05
TRC	F590708-50mg	2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine	313527-41-2		50mg	$ 70.00	2022-06-05
TRC	F590708-100mg	2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine	313527-41-2		100mg	$ 115.00	2022-06-05
A2B Chem LLC	AF58506-500mg	2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine	313527-41-2	>95%	500mg	$467.00	2024-04-20
A2B Chem LLC	AF58506-1g	2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine	313527-41-2	>95%	1g	$509.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1733029-1g	2-(3-Fluorophenyl)benzo[d]oxazol-5-amine	313527-41-2	98%	1g	￥2429.00	2024-08-02